Cas no 1806009-85-7 (2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806009-85-7
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4879166
• Update Time: 2025-08-05

2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C9H9F2N3O/c10-9(11)6-1-5(2-12)7(3-13)14-8(6)4-15/h1,9,15H,3-4,13H2
• InChI Key： GOTODCVBGOBVIY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(CN)N=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: -0.8
• Topological Polar Surface Area: 82.9

Additional information on 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol

Comprehensive Overview of 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1806009-85-7)

2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1806009-85-7) is a specialized pyridine derivative with a unique molecular structure, combining aminomethyl, cyano, and difluoromethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in drug discovery. Its pyridine-6-methanol backbone serves as a critical scaffold for designing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to oxidative degradation. Researchers are actively exploring its utility in central nervous system (CNS) drug development, where fluorinated compounds often exhibit superior blood-brain barrier penetration.

From a synthetic chemistry perspective, 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol serves as a valuable intermediate for constructing more complex heterocyclic systems. Its cyano group allows for further functionalization through nucleophilic addition or reduction, while the aminomethyl moiety enables conjugation with carboxylic acids or carbonyl compounds. These features make it a popular choice for combinatorial chemistry and high-throughput screening platforms.

Environmental and sustainability considerations have also influenced research around this compound. The incorporation of fluorine atoms aligns with the pharmaceutical industry's push toward "greener" chemistry, as fluorinated compounds often require lower dosages due to their increased potency. This reduces the environmental footprint of drug manufacturing—a topic frequently searched in AI-driven drug discovery forums and green chemistry databases.

Analytical characterization of CAS No. 1806009-85-7 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. Recent publications highlight its distinct 1H-NMR chemical shifts between 4.0–5.5 ppm for the methanol protons and 6.8–7.2 ppm for the pyridine ring, which aid in quality control during synthesis. These analytical protocols are frequently queried in spectroscopy troubleshooting discussions among organic chemists.

The compound's potential extends beyond pharmaceuticals. In material science, its π-conjugated pyridine core shows promise for developing organic semiconductors and light-emitting diodes (OLEDs). This interdisciplinary applicability has made it a recurring subject in cross-disciplinary research publications and patent filings, particularly in jurisdictions with strong intellectual property protections for specialty chemicals.

Storage and handling protocols for 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol emphasize stability under inert atmospheres, with recommended storage temperatures below -20°C for long-term preservation. Such practical considerations are often overlooked in literature but represent frequent search queries among laboratory technicians and process chemists working with sensitive intermediates.

Emerging studies suggest potential synergies between this compound and biocatalysis approaches. The aminomethyl group's compatibility with enzymatic transformations opens doors to more sustainable synthetic routes—a hot topic in biotech investment circles and enzyme engineering conferences. This aligns with broader industry trends toward white biotechnology solutions.

Patent landscape analyses reveal growing interest in CAS 1806009-85-7 derivatives, particularly for kinase inhibition applications. Its structural features allow for strategic modifications at three distinct positions (aminomethyl, cyano, and difluoromethyl), enabling fine-tuning of pharmacological properties. This modularity explains its prevalence in structure-activity relationship (SAR) studies and medicinal chemistry webinars.

In conclusion, 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-6-methanol represents a multifaceted chemical entity with expanding relevance across multiple scientific disciplines. Its balanced combination of reactivity, stability, and structural versatility continues to inspire innovation in both academic and industrial settings, making it a compound worth monitoring in upcoming chemical innovation reports and research trend analyses.